Cas no 2227741-32-2 (rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans
• CAS No: 2227741-32-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6553098
• PubChem ID: 97616562
• Update Time: 2025-05-30

rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans
• EN300-1779616
• rac-(1R,2R)-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropane-1-carboxylic acid
• 2227741-32-2
• (1R,2R)-2-[1-(2-Methylpropyl)pyrazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-7(2)5-13-6-8(4-12-13)9-3-10(9)11(14)15/h4,6-7,9-10H,3,5H2,1-2H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： IOIRLXQTYQZJQA-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NN(CC(C)C)C=1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans

Research Briefing on rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans (CAS: 2227741-32-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific biological pathways. Among these, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans (CAS: 2227741-32-2) has emerged as a compound of interest due to its potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique cyclopropane-carboxylic acid scaffold, has been investigated for its role as a modulator of inflammatory and immune-related pathways. Recent studies have demonstrated its ability to selectively inhibit key enzymes involved in cytokine production, suggesting its utility in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The stereochemistry of the compound, particularly the trans configuration, has been shown to be critical for its biological activity, as evidenced by comparative studies with its cis counterpart.

In terms of synthesis, recent publications have described optimized routes for the production of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans, with improvements in yield and purity. Notably, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach that enhances enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical development, where consistency in compound quality is paramount.

Preclinical evaluations of the compound have yielded promising results. In vivo studies using murine models of inflammation have shown significant reduction in pro-inflammatory markers following administration of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans. Furthermore, pharmacokinetic analyses indicate favorable absorption and distribution profiles, with minimal off-target effects observed at therapeutic doses. These findings position the compound as a strong candidate for further clinical development.

Looking ahead, researchers are exploring the potential of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans in combination therapies and its application in other disease areas beyond inflammation. Ongoing studies are investigating its synergistic effects with existing immunomodulators, as well as its potential in oncology, given preliminary evidence of anti-proliferative activity in certain cancer cell lines. As the understanding of this compound's mechanism of action deepens, its therapeutic versatility continues to expand.

In conclusion, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, trans represents a compelling example of how structural innovation in small molecule design can yield compounds with significant therapeutic potential. The convergence of synthetic chemistry advancements, robust biological data, and promising preclinical results underscores the importance of continued research into this molecule and its derivatives. Future directions will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications.